Cas no 1806840-40-3 (4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine
• CAS No: 1806840-40-3
• MF: C₇H₆Br₂F₂N₂
• MW: 315.94074678421
• CID: 4849294
• Update Time: 2025-10-30

4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Br2F2N2/c8-4-2-13-6(7(10)11)5(9)3(4)1-12/h2,7H,1,12H2
• InChI Key： YJPBPYXOXAQOJG-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine

4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine: A Comprehensive Overview

4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine, also known by its CAS number 1806840-40-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 4, bromine atoms at positions 3 and 5, and a difluoromethyl group at position 2. These substituents confer unique electronic and steric properties to the molecule, making it highly versatile for use in advanced chemical reactions and material synthesis.

The synthesis of 4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine typically involves multi-step organic synthesis strategies. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various approaches, including nucleophilic substitution reactions, electrophilic aromatic substitution, and coupling reactions, to construct the pyridine ring with the desired substituents. The presence of electron-withdrawing groups such as bromine and difluoromethyl groups enhances the reactivity of the pyridine ring, making it amenable to further functionalization.

In terms of physical properties, 4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility can be modulated by adjusting the substituents on the pyridine ring or by incorporating additional functional groups during synthesis. The compound is stable under normal storage conditions but may undergo degradation under harsh conditions such as strong acidic or basic environments.

The chemical properties of this compound are influenced by its substituents. The aminomethyl group at position 4 introduces nucleophilic character to the molecule, enabling it to participate in various nucleophilic reactions such as alkylation and acylation. The bromine atoms at positions 3 and 5 act as electron-withdrawing groups, which deactivate the pyridine ring towards electrophilic aromatic substitution but enhance its reactivity towards nucleophilic aromatic substitution under certain conditions. The difluoromethyl group at position 2 introduces additional electron-withdrawing effects while also providing steric hindrance around the pyridine ring.

Recent studies have highlighted the potential applications of 4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine in drug discovery and materials science. In drug discovery, this compound has been explored as a lead molecule for designing novel pharmaceutical agents targeting various diseases such as cancer and neurodegenerative disorders. Its unique structure allows for precise molecular interactions with biological targets, making it an attractive candidate for further optimization into potent drug candidates.

In materials science, this compound has been utilized as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups enables strong coordination interactions with metal ions, leading to highly porous and stable materials with potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of synthesizing and using this compound has also been a topic of recent research interest. Scientists have developed greener synthetic routes that minimize waste generation and reduce energy consumption during production. Additionally, studies on the biodegradation pathways of this compound have provided insights into its environmental fate and toxicity profile.

In conclusion, 4-(Aminomethyl)-3,5-dibromo-2-(difluoromethyl)pyridine, with its CAS number 1806840-40-3, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure enables diverse chemical reactivity while offering opportunities for further functionalization to meet specific application requirements. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.